ethyl 2-(4-cyano-1H-imidazol-1-yl)acetate
Cat. No. B1445441
Key on ui cas rn:
1154030-58-6
M. Wt: 179.18 g/mol
InChI Key: RICHBBLPKXJZLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08067407B2
Procedure details
3.3 g (35.3 mmol) of 1H-imidazole-4-carbonitrile [Matthews et al., J. Org. Chem. 1986, 51, 3228-3231] are initially charged in 13.2 ml (11.5 g, 35.3 mmol) of 21% strength sodium ethoxide solution in ethanol, and 4.3 ml (6.5 g, 38.9 mmol) of ethyl bromoacetate are added. The reaction mixture is stirred at RT for 16 h. For work-up, the precipitated solid is filtered off, the filter residue is washed with ethanol and the filtrate is concentrated under reduced pressure. Diisopropyl ether is added to the residue, the mixture is filtered again, the filtrate is once more concentrated on a rotary evaporator and the residue is dried under reduced pressure. Yield: 3.8 g (60% of theory)
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH:5]=[C:4]([C:6]#[N:7])[N:3]=[CH:2]1.[O-]CC.[Na+].Br[CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15]>C(O)C>[C:6]([C:4]1[N:3]=[CH:2][N:1]([CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15])[CH:5]=1)#[N:7] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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3.3 g
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Type
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reactant
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Smiles
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N1C=NC(=C1)C#N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[O-]CC.[Na+]
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Name
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Quantity
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4.3 mL
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Type
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reactant
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Smiles
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BrCC(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred at RT for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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are added
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FILTRATION
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Type
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FILTRATION
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Details
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For work-up, the precipitated solid is filtered off
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WASH
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Type
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WASH
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Details
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the filter residue is washed with ethanol
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate is concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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Diisopropyl ether is added to the residue
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FILTRATION
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Type
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FILTRATION
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Details
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the mixture is filtered again
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate is once more concentrated on a rotary evaporator
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CUSTOM
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Type
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CUSTOM
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Details
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the residue is dried under reduced pressure
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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Smiles
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C(#N)C=1N=CN(C1)CC(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
